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Compound of Interest

Compound Name: 3,5-Dimethyloctane

Cat. No.: B092337

Essential Safety and Handling Guide for 3,5-

Dimethyloctane
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
3,5-Dimethyloctane, ensuring operational safety and regulatory compliance in a laboratory

setting.

Hazard Identification and Physicochemical
Properties

3,5-Dimethyloctane is a flammable liquid and requires careful handling to mitigate risks.[1] It is
classified as a Flammable Liquid, Hazard Class 3. Below is a summary of its key
physicochemical properties.
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Property

Value

Molecular Formula

C10H22

Molecular Weight

142.28 g/mol [1]

Physical State

Liquid[2]

Appearance Colorless liquid[2]
Odor Acrid, pungent[1]
Boiling Point 160 °C

Flash Point 38°C

Specific Gravity 0.74[2]

Vapor Pressure

3.38 mmHg at 25°C

Solubility

Insoluble in water; Soluble in organic solvents.

UN Number

3295[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling 3,5-

Dimethyloctane to prevent exposure and ensure personal safety.
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PPE Category Item Specification

Conforming to EN166 (EU) or

Eye and Face Protection Safety Goggles
NIOSH (US) standards.

To be worn in addition to

Face Shield goggles if there is a splash
hazard.
Nitrile rubber gloves are
Skin Protection Chemically Resistant Gloves suitable. Inspect for integrity
before each use.
Flame-resistant lab coat is
Lab Coat

required.

Long pants and closed-toe

Clothing
shoes must be worn.
Required if working in poorly
ventilated areas or if exposure
i ) ] limits are likely to be
Respiratory Protection NIOSH-approved Respirator

exceeded. Use a respirator
with an organic vapor

cartridge.

Operational Plan: Handling and Storage

All handling of 3,5-Dimethyloctane must be conducted in a controlled environment, following
these procedural steps to minimize risk.

Engineering Controls

o Ventilation: All work with 3,5-Dimethyloctane must be performed in a well-ventilated area,
preferably within a certified chemical fume hood.

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
potential ignition sources.
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o Equipment: Use only non-sparking tools and explosion-proof equipment. When transferring
the material, ensure containers are properly grounded and bonded to prevent static
discharge.

Handling Procedure

o Preparation: Ensure the chemical fume hood is operational and the sash is at the
appropriate height. Assemble all necessary equipment and reagents before starting work.

o Personal Protective Equipment: Don all required PPE as outlined in the table above.

o Dispensing: When transferring 3,5-Dimethyloctane, pour slowly and carefully to avoid
splashing. For transfers between metal containers, ensure they are bonded and grounded.

e Heating: Do not use an open flame to heat 3,5-Dimethyloctane. Preferred heating methods
include steam baths, heating mantles, or oil baths.

o Post-Handling: Tightly seal the container immediately after use. Clean the work area
thoroughly.

Storage

» Store 3,5-Dimethyloctane in a tightly closed container in a cool, dry, and well-ventilated

area.
o Keep in a designated flammable liquids storage cabinet.

» Store away from strong oxidizing agents.

Experimental Protocol: Purification by Fractional
Distillation

While specific synthetic protocols for 3,5-Dimethyloctane are not readily available, a common
procedure involving similar hydrocarbons is purification. The following is a representative
protocol for fractional distillation, a technique used to separate compounds with close boiling
points.
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e Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask,
a fractionating column (e.g., Vigreux), a condenser, a receiving flask, a thermometer, and a
heating mantle. Ensure all glassware is dry.

o Sample Preparation: Fill the round-bottom flask to no more than two-thirds of its capacity
with the crude 3,5-Dimethyloctane. Add boiling chips to promote smooth boiling.

o Distillation:

[e]

Begin gentle heating of the sample.

o

Observe the vapor rising through the fractionating column.

[¢]

Monitor the temperature at the top of the column. The temperature should hold steady at
the boiling point of the desired fraction.

[¢]

Collect the distillate that comes over at a constant temperature.
o Fraction Collection: Collect the purified 3,5-Dimethyloctane in the receiving flask.

» Shutdown: Once the distillation is complete, turn off the heating mantle and allow the
apparatus to cool before disassembly.

Disposal Plan

Waste containing 3,5-Dimethyloctane must be treated as hazardous waste. Adherence to
institutional and regulatory guidelines is mandatory.

Waste Characterization

o EPA Hazardous Waste Code: D001 (Ignitability).[2][3][4] This classification is due to its
flashpoint being below 60°C.[2]

Disposal Procedure

o Waste Collection:

o Collect waste 3,5-Dimethyloctane and any materials contaminated with it (e.g., absorbent
pads, gloves, pipette tips) in a designated, properly labeled, and sealed hazardous waste
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container.

o The container must be compatible with the chemical and clearly marked as "Hazardous
Waste" with the contents listed.

o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the container is kept closed except when adding waste.
e Spill Management:

o Small Spills (within a fume hood): Absorb the spill with an inert, non-combustible material
like vermiculite or sand.[5] Using non-sparking tools, collect the absorbed material and
place it in a sealed container for hazardous waste disposal.[5] Clean the spill area with a
suitable solvent followed by soap and water.[5]

o Large Spills: Evacuate the immediate area. Remove all ignition sources and ventilate the
space. Contain the spill if it can be done without risk and follow your institution's
emergency response procedures.

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Do not dispose of 3,5-Dimethyloctane down the drain or in regular trash.[5]

Visual Workflow Summaries
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Caption: High-level workflow for the safe handling of 3,5-Dimethyloctane.
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Caption: Step-by-step process for the proper disposal of 3,5-Dimethyloctane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092337#personal-protective-equipment-for-handling-
3-5-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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